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Compound of Interest

Compound Name: isocudraniaxanthone B

Cat. No.: B043953

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocudraniaxanthone B is a naturally occurring xanthone that has garnered interest for its
biological activities. This technical guide provides a comprehensive summary of the currently
available information on its chemical structure. While initially reported in some commercial
databases as being isolated from Calophyllum caledonicum, the primary scientific literature
indicates its isolation from Garcinia vieillardii[1][2]. Xanthones, a class of polyphenolic
compounds, are widely distributed in higher plants and are known for their diverse
pharmacological properties.

Chemical Structure and Properties

Isocudraniaxanthone B is characterized by a tricyclic xanthen-9-one core. The precise
arrangement of its substituents has been determined through spectroscopic analysis, although
detailed stereochemical information is not extensively reported in publicly available literature.

Physicochemical Properties

A summary of the known physicochemical properties of Isocudraniaxanthone B is presented
in Table 1. This data is compiled from various chemical databases and the primary isolation
literature.
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Property Value Source
Molecular Formula C19H1806 MedchemExpress
Molecular Weight 342.34 g/mol MedchemExpress
CAS Number 199851-52-0 MedchemExpress
Appearance Not Reported -

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone

Antimalarial (ICso = 3.2 pg/mL
Biological Activity against Plasmodium MedchemExpress[1][2]

falciparum)

Spectroscopic Data

Detailed raw spectroscopic data such as *H-NMR, 13C-NMR, Mass Spectrometry, and IR
spectra for Isocudraniaxanthone B are not readily available in the public domain. The
structural elucidation was based on the analysis of such data as mentioned in the primary
literature, but the specific spectral assignments have not been widely disseminated.

Stereochemistry

The stereochemistry of Isocudraniaxanthone B has not been definitively established in the
available scientific literature. The presence of chiral centers would give rise to stereoisomers,
but without specific studies on its absolute configuration, such as X-ray crystallography or chiral
chromatography, its three-dimensional structure remains unconfirmed.

Visualization of Chemical Structure

The two-dimensional chemical structure of Isocudraniaxanthone B is presented below. It is
important to note that this representation does not imply any specific stereochemistry.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.biocrick.com/Methyllucidone-BCN4877.html
https://www.mdpi.com/1420-3049/22/5/683
https://www.benchchem.com/product/b043953?utm_src=pdf-body
https://www.benchchem.com/product/b043953?utm_src=pdf-body
https://www.benchchem.com/product/b043953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Extraction

Plant Material (e.g., Garcinia vieillardii)

Y

Solvent Extraction (e.g., Methanol/Ethanol)

Y

Crude Extract

Separation ilf Purification

Liquid-Liquid Partitioning

Y

Column Chromatography (e.g., Silica Gel)

Y

Preparative HPLC

Y

Isocudraniaxanthone B (Pure Isolate)

/ structura‘I'Elucidation \

Mass Spectrometry (MS) NMR Spectroscopy (1H, 13C, 2D) IR & UV-Vis Spectroscopy

\v /

Chemical Structure Determination

Stereochen;iy{Analysis (if applicable)

Chiral Separation (e.g., Chiral HPLC)

:

Circular Dichroism (CD) Spectroscopy X-ray Crystallography

NS

Absolute Configuration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b043953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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